2-Chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline
Description
2-Chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline (CMPOQ) is a synthetic compound with potential applications in medicinal chemistry. It is a member of the quinoline family of compounds, which are heterocyclic aromatic compounds derived from the parent quinoline molecule. CMPOQ has attracted attention due to its unique structural features, which make it a promising candidate for drug development.
Scientific Research Applications
Antimicrobial Potential
Quinoline derivatives have been studied for their antimicrobial properties against various bacterial strains such as V. cholera, B. subtilis, K. pneumoniae, S. aureus, and E. coli. The compound could potentially be evaluated for similar antimicrobial activities .
Anti-Trypanosomal Activity
Compounds with 1,2,4-oxadiazole moiety have been investigated for their mode of action against Trypanosoma cruzi cysteine protease cruzain, which suggests that the compound could be explored for anti-trypanosomal activity and cytotoxicity studies .
Proteomics Research
The compound has been listed as a product for proteomics research by Santa Cruz Biotechnology, indicating its potential use in this field .
Chemical Properties Analysis
Chemical properties such as melting point, boiling point, density, molecular formula, and molecular weight are essential for understanding the applications of a compound. The compound’s physical and toxicity information could be valuable for researchers in various fields .
properties
IUPAC Name |
3-(2-chloro-6-methylquinolin-3-yl)-5-propyl-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN3O/c1-3-4-13-18-15(19-20-13)11-8-10-7-9(2)5-6-12(10)17-14(11)16/h5-8H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSZVYGYJSYIUPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=NO1)C2=C(N=C3C=CC(=CC3=C2)C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30649305 |
Source
|
| Record name | 2-Chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30649305 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1142201-71-5 |
Source
|
| Record name | Quinoline, 2-chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1142201-71-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-6-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30649305 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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